Cas no 1346687-37-3 (5-(Pyridazin-3-yl)nicotinic acid)

5-(Pyridazin-3-yl)nicotinic acid is a heterocyclic compound featuring a pyridazine ring fused to a nicotinic acid moiety. This structure lends itself to versatile applications in pharmaceutical and agrochemical research, particularly as a building block for synthesizing bioactive molecules. Its bifunctional nature, with both a pyridazine and a carboxylic acid group, enables selective derivatization, making it valuable for designing ligands, inhibitors, or intermediates in medicinal chemistry. The compound’s rigid aromatic framework may enhance binding affinity in target interactions. High purity grades ensure reproducibility in synthetic workflows. Suitable for cross-coupling reactions or amide formations, it offers researchers a reliable scaffold for developing novel compounds with potential biological activity.

5-(Pyridazin-3-yl)nicotinic acid structure

1346687-37-3 structure

Product Name:5-(Pyridazin-3-yl)nicotinic acid

CAS No:1346687-37-3

MF:C₁₀H₇N₃O₂

MW:201.181481599808

CID:1030089

PubChem ID:71303590

Update Time:2025-06-08

5-(Pyridazin-3-yl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

- 5-(Pyridazin-3-yl)nicotinic acid
- 5-pyridazin-3-ylpyridine-3-carboxylic acid
- 5-(Pyridazin-3-yl)nicotinicacid
- 1346687-37-3
- DTXSID60745041
- 5-(pyridazin-3-yl)pyridine-3-carboxylic acid
- Inchi： 1S/C10H7N3O2/c14-10(15)8-4-7(5-11-6-8)9-2-1-3-12-13-9/h1-6H,(H,14,15)
- InChI Key： ZKLHJORKGFXCEB-UHFFFAOYSA-N
- SMILES： OC(C1=CN=CC(=C1)C1=CC=CN=N1)=O

Computed Properties

Exact Mass: 201.053826475g/mol
Monoisotopic Mass: 201.053826475g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 235
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0
Topological Polar Surface Area: 76Å²

5-(Pyridazin-3-yl)nicotinic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM164218-1g	5-(pyridazin-3-yl)nicotinic acid	1346687-37-3	95%	1g	$632	2021-08-05
Alichem	A029191950-1g	5-(Pyridazin-3-yl)nicotinic acid	1346687-37-3	95%	1g	$598.40	2022-04-03
Chemenu	CM164218-1g	5-(pyridazin-3-yl)nicotinic acid	1346687-37-3	95%	1g	$594	2023-03-07

5-(Pyridazin-3-yl)nicotinic acid Related Literature

1. An Appraisal of pH triggered Bacitracin drug release, through composite hydrogel systems

RabailGul,MariamMir,MurtazaNAli
2. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
3. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
4. Aggregation kinetics and gel formation in modestly concentrated suspensions of oppositely charged model ceramic colloids: a numerical study

M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
5. An investigation on the interaction modes of a single-strand DNA aptamer and RBP4 protein: a molecular dynamic simulations approach†

Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153

Additional information on 5-(Pyridazin-3-yl)nicotinic acid

Comprehensive Overview of 5-(Pyridazin-3-yl)nicotinic acid (CAS No. 1346687-37-3): Properties, Applications, and Research Insights

5-(Pyridazin-3-yl)nicotinic acid (CAS No. 1346687-37-3) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound, which combines a pyridazine ring with a nicotinic acid moiety, exhibits versatile chemical properties, making it a valuable intermediate in drug discovery and material science. Researchers are particularly interested in its potential as a bioactive scaffold, given its ability to interact with various biological targets.

The growing demand for small-molecule therapeutics and precision agriculture solutions has driven interest in compounds like 5-(Pyridazin-3-yl)nicotinic acid. Its molecular structure allows for modifications that can enhance solubility, bioavailability, and target specificity. Recent studies highlight its role in developing kinase inhibitors and antimicrobial agents, aligning with trends in personalized medicine and sustainable crop protection. Additionally, its CAS No. 1346687-37-3 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

From a synthetic chemistry perspective, 5-(Pyridazin-3-yl)nicotinic acid serves as a building block for constructing more complex molecules. Its pyridazine core is known for electron-deficient characteristics, which facilitate interactions with proteins and enzymes. This property is exploited in designing high-affinity ligands for drug development, particularly in oncology and neurology. Furthermore, its nicotinic acid derivative nature contributes to its metabolic stability, a critical factor in ADME (Absorption, Distribution, Metabolism, Excretion) profiling.

In the context of green chemistry, researchers are exploring eco-friendly synthesis routes for CAS No. 1346687-37-3 to reduce environmental impact. Innovations such as catalytic methods and solvent-free reactions are being tested to optimize yield and purity. These advancements address the increasing focus on sustainable manufacturing in the chemical industry, a topic frequently queried in search engines and AI-driven platforms.

The compound’s spectral data (e.g., NMR, IR, and mass spectrometry) are well-documented, aiding in quality control and regulatory compliance. Analytical techniques like HPLC and LC-MS are commonly employed to characterize 5-(Pyridazin-3-yl)nicotinic acid, ensuring reproducibility in industrial and academic settings. Such details are often sought after by chemists and formulators working on patent applications or generic drug development.

Emerging applications of 5-(Pyridazin-3-yl)nicotinic acid include its use in material science, where its conjugated system contributes to organic semiconductors and photovoltaic materials. This aligns with global interest in renewable energy and carbon-neutral technologies. Searches for "pyridazine derivatives in energy storage" or "nicotinic acid-based polymers" highlight the intersection of this compound with next-generation innovations.

In summary, 5-(Pyridazin-3-yl)nicotinic acid (CAS No. 1346687-37-3) is a multifaceted compound with broad applicability across life sciences and advanced materials. Its structural versatility, combined with ongoing research into sustainable synthesis and novel applications, positions it as a key player in addressing contemporary scientific and industrial challenges. For researchers and manufacturers, understanding its properties and potential is essential for leveraging its full capabilities.